![molecular formula C25H25ClN4O4 B2458009 N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxypropyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide CAS No. 1251582-16-7](/img/structure/B2458009.png)
N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxypropyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide
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Description
N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxypropyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H25ClN4O4 and its molecular weight is 480.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
One study delves into the synthesis and chemical reactivity of related compounds, underscoring their utility in constructing nitrogen heterocyclic compounds. These compounds serve as building blocks for a diverse range of heterocyclic compounds, such as pyrazoles, pyrimidines, and diazepines, through reactions with bifunctional nucleophiles. This demonstrates the compound's versatility in facilitating the synthesis of complex molecules with potential applications in drug development and materials science (Farouk, Ibrahim, & El-Gohary, 2021).
Radiosynthesis for Imaging Applications
Another application is found in the synthesis of radioligands for imaging the translocator protein (18 kDa) with PET. A related compound, DPA-714, designed with a fluorine atom for labeling with fluorine-18, highlights the potential of these compounds in in vivo imaging. This has significant implications for the non-invasive study of diseases and the development of diagnostic tools (Dollé et al., 2008).
Antimicrobial Activity
Research on pyrimidinones and oxazinones derivatives fused with thiophene rings, using related synthetic methodologies, has shown significant antimicrobial activities. This suggests that compounds with similar structures could be explored for developing new antimicrobial agents, addressing the urgent need for novel antibiotics due to increasing antibiotic resistance (Hossan et al., 2012).
Anticancer Activity
The modification of the pyrimidine ring in certain acetamide derivatives has been investigated for anticancer activity. This research demonstrates the compound's potential as a scaffold for developing new anticancer agents, with specific derivatives showing appreciable activity against a range of cancer cell lines (Al-Sanea et al., 2020).
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-2-[3-(3-methoxypropyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25ClN4O4/c1-33-12-6-11-29-16-27-23-19(17-7-4-3-5-8-17)14-30(24(23)25(29)32)15-22(31)28-18-9-10-21(34-2)20(26)13-18/h3-5,7-10,13-14,16H,6,11-12,15H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUHHBKYQKHJLLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=CC(=C(C=C4)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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